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Compound of Interest

Compound Name: AZ6102

Cat. No.: B15587340

Essential Safety and Handling Guide for AZ6102

This guide provides immediate, essential safety and logistical information for the handling and
disposal of AZ6102, a potent dual inhibitor of Tankyrase-1 (TNKS1) and Tankyrase-2 (TNKS2).
The following procedures are designed to ensure the safety of researchers, scientists, and drug
development professionals.

Personal Protective Equipment (PPE)

When handling AZ6102, appropriate personal protective equipment is mandatory to minimize
exposure and ensure personal safety. The recommended level of protection is based on a risk
assessment of the procedures to be performed. At a minimum, the following PPE should be
worn:
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PPE Category Item Specifications

) Must be worn with side-shields
Eye Protection Safety Goggles )
to protect against splashes.

Nitrile or neoprene gloves are
Hand Protection Chemical-resistant Gloves recommended. Always inspect
gloves for integrity before use.

A standard lab coat should be
worn and buttoned to its full
length. For procedures with a

Body Protection Laboratory Coat higher risk of splashing, a
chemical-resistant apron or
impervious clothing should be
used.[1][2]

A suitable respirator should be
used when handling the
compound as a powder or

) ) ) when aerosol formation is

Respiratory Protection Respirator i

possible.[1][2] Ensure proper
fit and use in a well-ventilated
area or under a chemical fume

hood.[1][2]

] Shoes must fully cover the
Foot Protection Closed-toe Shoes feet
eet.

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of AZ6102 and ensuring a
safe laboratory environment.

Handling:

e Avoid inhalation, and contact with skin and eyes.[1][2]
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» Handle the compound in a well-ventilated area, preferably within a chemical fume hood,
especially when dealing with the powdered form to avoid dust formation.[1][2]

e Ensure that an eyewash station and safety shower are readily accessible.[1][2]
Storage:
» Store the stock solution at -80°C for up to 2 years or at -20°C for up to 1 year.[3]

o To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the
solution after preparation.[3]

Experimental Workflow for Handling AZ6102

The following diagram outlines the standard workflow for handling AZ6102 in a laboratory
setting, from receiving the compound to its final disposal.
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Figure 1: Standard laboratory workflow for handling AZ6102.

Disposal Plan
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All waste materials contaminated with AZ6102 must be treated as hazardous chemical waste

and disposed of according to institutional and local regulations.

Waste Segregation and Disposal:

Waste Type

Disposal Procedure

Unused Compound

Collect in a designated, sealed, and properly

labeled hazardous waste container.

Contaminated Labware (e.g., pipette tips, tubes)

Place in a designated hazardous waste

container lined with a chemically resistant bag.

Contaminated PPE (e.g., gloves, disposable

coats)

Collect in a designated hazardous waste

container.

Liquid Waste (e.g., unused solutions)

Collect in a sealed, labeled, and chemically
compatible hazardous waste container. Do not

pour down the drain.

All waste containers must be clearly labeled with "Hazardous Waste" and the chemical name

"AZ6102". Follow your institution's specific procedures for hazardous waste pickup and

disposal.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling AZ6102].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587340#personal-protective-equipment-for-
handling-az6102]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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